5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
Overview
Description
5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol, also known as BMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. BMPT is a member of the 1,2,4-triazole family of compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol in cancer cells is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. 5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has been shown to have a range of biochemical and physiological effects. Studies have suggested that it may have antioxidant and anti-inflammatory properties, as well as the ability to modulate the immune system. 5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has also been shown to have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol in lab experiments is its potency. It has been shown to exhibit potent biological activity at relatively low concentrations. However, one limitation of 5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol is its potential toxicity. Further studies are needed to fully understand the toxicity profile of 5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol and its potential effects on human health.
Future Directions
There are several potential future directions for research on 5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol. One area of interest is its potential use in combination with other anticancer agents to enhance their efficacy. Another potential future direction is the development of 5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol analogs with improved potency and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of 5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol and its potential use in the treatment of various diseases.
Scientific Research Applications
5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research is its use as a potential anticancer agent. Studies have shown that 5-(3-bromo-4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol exhibits potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells.
properties
IUPAC Name |
3-[(3-bromo-4-methoxyphenyl)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrN3OS/c1-21-14-8-7-11(9-13(14)17)10-15-18-19-16(22)20(15)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMMWPZDIVRICPI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC2=NNC(=S)N2C3=CC=CC=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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